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Introduction

Al-10-47 is a small molecule inhibitor that targets the protein-protein interaction between Core-
Binding Factor Subunit Beta (CBF[3) and Runt-related transcription factor (RUNX) proteins.[1]
[2] This interaction is crucial for the stability and DNA-binding affinity of RUNX transcription
factors, which are key regulators of cellular differentiation and gene expression. Dysregulation
of the CBFB-RUNX pathway is implicated in various cancers, including leukemia and basal-like
breast cancer, making Al-10-47 a valuable tool for studying the biological consequences of
inhibiting this pathway and for potential therapeutic development.[1]

Physicochemical Properties and Storage

Proper handling and storage of Al-10-47 are critical for maintaining its stability and activity.
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Property Value Source

Molecular Weight 279.22 g/mol MedChemExpress
Appearance Solid MedChemExpress
Recommended Solvent DMSO (up to 100 mg/mL with MedChemExpress

sonication)

Stock Solution Storage

-80°C for up to 6 months;
-20°C for up to 1 month
(protect from light)

[1]

Shipping Condition

Ambient temperature

MedKoo Biosciences

Short-term Storage (Solid)

0 - 4°C (days to weeks)

MedKoo Biosciences

Long-term Storage (Solid)

-20°C (months to years)

MedKoo Biosciences

Note: It is highly recommended to use freshly opened, anhydrous DMSO for preparing stock

solutions, as hygroscopic DMSO can negatively impact solubility.[1] Aliquot stock solutions to

avoid repeated freeze-thaw cycles.

Mechanism of Action and Signaling Pathway

AI-10-47 functions by binding to CBF[3, thereby preventing its heterodimerization with RUNX
proteins (RUNX1, RUNX2, and RUNX3). This disruption inhibits the formation of the functional
core-binding factor transcriptional complex.[1] Consequently, the ability of RUNX proteins to

bind to their target DNA sequences and regulate the transcription of downstream genes is

impaired. This leads to alterations in cellular processes such as proliferation, differentiation,

and survival.
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Caption: Mechanism of action of Al-10-47.

Quantitative Data

The following table summarizes the key quantitative data for Al-10-47 from in vitro studies.

Parameter Value Cell Line/System Reference

IC50 (CBFR-RUNX

o 3.2uM FRET-based assay [2]
Binding)

Effective
, ME-1, TUR, M0-91,
Concentration (Cell 10 uM [1]

THP-1, U937
Growth Inhibition)

Effective
) 10 uM SEM cells [1]
Concentration (Co-IP)

Experimental Protocols
Protocol 1: Cell Growth Inhibition Assay (MTT Assay)

This protocol describes a general method for assessing the effect of Al-10-47 on the
proliferation of leukemia cell lines.

Materials:

Leukemia cell lines (e.g., ME-1, SEM)

Al-10-47

DMSO (cell culture grade)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

96-well cell culture plates
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e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

 Solubilization solution (e.g., 10% SDS in 0.01 M HCI)

e Microplate reader

Procedure:

e Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 uL of complete
culture medium.

 Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator.

» Prepare serial dilutions of Al-10-47 in complete culture medium from a DMSO stock. The
final DMSO concentration should be less than 0.1%. Include a vehicle control (DMSO only).

e Remove the old medium and add 100 pL of the medium containing the different
concentrations of Al-10-47 or vehicle control to the respective wells.

 Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

e Add 10 pL of MTT solution to each well and incubate for 4 hours at 37°C.

e Add 100 pL of solubilization solution to each well and mix thoroughly to dissolve the
formazan crystals.

o Read the absorbance at 570 nm using a microplate reader.

o Calculate the percentage of cell viability relative to the vehicle control and determine the
IC50 value.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b10824809/docs?utm_src=pdf-body#application-notes-and-protocols-for-ai-10-47
https://www.benchchem.com/product/b10824809/docs?utm_src=pdf-body#application-notes-and-protocols-for-ai-10-47
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Seed Cells in 96-well Plate

Incubate Overnight

!

Treat with Al-10-47
(and vehicle control)

!

Incubate for 24-72h

!

Add MTT Reagent

!

Incubate for 4h

!

Add Solubilization Solution

Read Absorbance (570 nm)
Calculate Viability & IC50

Click to download full resolution via product page

Caption: Workflow for a cell growth inhibition assay.
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Protocol 2: Co-Immunoprecipitation (Co-IP) and Western
Blot for CBFf3-RUNX1 Interaction

This protocol is designed to assess the ability of Al-10-47 to disrupt the interaction between
CBFB and RUNX1 in cells.

Materials:

SEM cells (or other suitable cell line)
e AI-10-47

e DMSO

o Complete culture medium

o Modified RIPA buffer (50 mM Tris pH 7.5, 150 mM NacCl, 1% NP-40, 0.25% sodium
deoxycholate, 1 mM EDTA, with protease and phosphatase inhibitors)

e Anti-RUNX1 antibody

e Anti-CBFf antibody

e Protein A/G agarose beads

o SDS-PAGE gels

 PVDF membrane

» Blocking buffer (e.g., 5% non-fat milk in TBST)

e Primary and secondary antibodies for Western blotting
e Chemiluminescent substrate

Procedure:

Part A: Cell Treatment and Lysis
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e Culture 4 x 10”6 SEM cells and treat with 10 uM Al-10-47 or DMSO (vehicle control) for 6
hours.[1]

e Harvest the cells and wash with ice-cold PBS.

e Lyse the cells in modified RIPA buffer on ice for 30 minutes.

o Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

o Collect the supernatant (whole-cell lysate).

Part B: Immunoprecipitation

e Pre-clear the lysate by incubating with protein A/G agarose beads for 1 hour at 4°C.
o Centrifuge and collect the pre-cleared lysate.

 Incubate the pre-cleared lysate with an anti-RUNX1 antibody overnight at 4°C with gentle
rotation.

e Add fresh protein A/G agarose beads and incubate for another 2-4 hours at 4°C.

e Wash the beads 3-5 times with ice-cold lysis buffer.

» Elute the immunoprecipitated proteins by boiling the beads in SDS-PAGE sample buffer.
Part C: Western Blotting

o Separate the eluted proteins and a sample of the whole-cell lysate (input control) by SDS-
PAGE.

o Transfer the proteins to a PVDF membrane.
» Block the membrane with blocking buffer for 1 hour at room temperature.
e Incubate the membrane with a primary antibody against CBFf3 overnight at 4°C.

o Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-
conjugated secondary antibody for 1 hour at room temperature.
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» Wash the membrane again and detect the protein bands using a chemiluminescent
substrate.

» Re-probe the membrane with an anti-RUNX1 antibody to confirm successful
immunoprecipitation.

Expected Outcome: A decrease in the amount of co-immunoprecipitated CBF[3 in the Al-10-47
treated sample compared to the vehicle control indicates the disruption of the CBF3-RUNX1
interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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